N-(3-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound N-(3-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]-4-piperidinecarboxamide represents an interesting case for study due to its structural components which suggest potential for diverse biological activities. Research in related sulfonamide and piperidine derivatives provides insights into the synthesis methods, molecular structure, and potential chemical properties and reactivities of such compounds.
Synthesis Analysis
The synthesis of related compounds typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. For example, the feasibility of nucleophilic displacement of bromide in a bromopyrazole ring with [18F]fluoride has been demonstrated, offering insights into potential methods for synthesizing related fluorophenyl sulfonamide derivatives (Katoch-Rouse & Horti, 2003).
Molecular Structure Analysis
The molecular structure of sulfonamide piperidine derivatives is crucial for their biological activity. Structural analysis often involves spectroscopic methods, such as NMR and IR spectroscopy, to confirm the presence of key functional groups and overall molecular architecture. The synthesis and structural elucidation of biologically active O-substituted derivatives of sulfonamide piperidines provide a framework for understanding the molecular structure of similar compounds (Khalid et al., 2013).
Chemical Reactions and Properties
Chemical reactions involving sulfonamide piperidines vary widely, from coupling reactions to substitutions that modify the chemical structure and, consequently, the chemical properties of the compounds. The development of N-formamides as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines highlights the reactivity of related structures under specific conditions (Wang et al., 2006).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(3-bromophenyl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrFN2O3S/c19-14-2-1-3-16(12-14)21-18(23)13-8-10-22(11-9-13)26(24,25)17-6-4-15(20)5-7-17/h1-7,12-13H,8-11H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHTUJZGSDXSRPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromophenyl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.